2-oxo-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)imidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C14H24N4O3/c19-13-15-4-7-18(13)14(20)16-9-11-1-5-17(6-2-11)12-3-8-21-10-12/h11-12H,1-10H2,(H,15,19)(H,16,20)
• InChI Key: QCFYKCAASBRXRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)N2CCNC2=O)C3CCOC3
• Molecular Formula: C14H24N4O3
• Molecular Weight: 296.37 g/mol

Description

2-oxo-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)imidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C14H24N4O3 and its molecular weight is 296.371. The purity is usually 95%.
BenchChem offers high-quality 2-oxo-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)imidazolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-oxo-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)imidazolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Chemical Development : The compound is used in the synthesis of other chemical entities. For instance, Cann et al. (2012) developed a stereoselective and economical synthesis of a related compound, which is a potent calcitonin gene-related peptide (CGRP) receptor antagonist, indicating its relevance in the development of new pharmaceuticals (Cann et al., 2012).

• Medicinal Chemistry and Drug Discovery : Modifications of the imidazolidine structure are a focus in medicinal chemistry. Linton et al. (2011) discussed medicinal chemistry strategies to avoid aldehyde oxidase-mediated oxidation in drug discovery, using related compounds as examples (Linton et al., 2011).

• Antimicrobial Activity : Some derivatives of the compound have been explored for antimicrobial activity. For example, Srivastava et al. (2007) reported on the design, synthesis, and antibacterial evaluation of novel methylamino piperidinyl substituted oxazolidinones, demonstrating their potential in combating bacterial infections (Srivastava et al., 2007).

• Neuropharmacology : The compound and its derivatives have potential applications in neuropharmacology. Yamamoto et al. (2016) identified a structurally diverse compound as a potent glycine transporter 1 inhibitor, indicating its utility in central nervous system drug development (Yamamoto et al., 2016).

• Feeding Behavior and Binge Eating : Compounds similar to 2-oxo-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)imidazolidine-1-carboxamide have been studied in the context of compulsive food consumption and binge eating. Piccoli et al. (2012) investigated the effects of selective orexin receptor antagonists in a binge eating model in rats (Piccoli et al., 2012).